(2S,3S)-2-[(6-Chloropyridine-2-carbonyl)amino]-3-methylpentanoic acid

• IUPAC Name: (2S,3S)-2-[(6-chloropyridine-2-carbonyl)amino]-3-methylpentanoic acid
• InChI: InChI=1S/C12H15ClN2O3/c1-3-7(2)10(12(17)18)15-11(16)8-5-4-6-9(13)14-8/h4-7,10H,3H2,1-2H3,(H,15,16)(H,17,18)/t7-,10-/m0/s1
• InChI Key: KWOPXLWLTHJUMJ-XVKPBYJWSA-N
• Canonical SMILES: CCC(C)C(C(=O)O)NC(=O)C1=NC(=CC=C1)Cl
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)O)NC(=O)C1=NC(=CC=C1)Cl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

(2S,3S)-2-[(6-Chloropyridine-2-carbonyl)amino]-3-methylpentanoic acid, also known as MK-0571, is a selective and potent inhibitor of the renin-angiotensin system. It is a promising drug candidate for the treatment of hypertension and other cardiovascular diseases.

Scientific Research Applications

Synthesis and Structural Analysis

• Resolution and Synthesis of Amino Acids : Studies have focused on the synthesis and resolution of various amino acids, which are crucial in the development of pharmaceuticals and understanding biological processes. For example, Shimohigashi et al. (1976) discussed the preparation of L-forms of certain amino acids, essential in AM-toxins (Shimohigashi, Lee, & Izumiya, 1976).

• Crystal Structure Analysis : Investigations into the crystal structure of amino acid derivatives, like the work by Nehls et al. (2013) on N-(β-Carboxyethyl)-α-isoleucine, are vital for understanding molecular interactions and properties (Nehls, Hanebeck, Becker, & Emmerling, 2013).

Biomedical Research

• Antiviral Activity : Research into the antiviral properties of related compounds has been significant. For example, Patick et al. (2005) explored the antiviral activity and pharmacokinetics of a novel compound, highlighting the potential of these substances in treating viral infections (Patick et al., 2005).

• Antimicrobial Studies : The development of novel antibiotics and study of their efficacy is another critical application. Varadarajan and Hawthorne (1991) discussed the synthesis of peptide derivatives with potential use in antimicrobial therapies (Varadarajan & Hawthorne, 1991).

Chemical and Environmental Analysis

• Analytical Methods : The creation of sensitive assays, like the one developed by Adrián et al. (2009) for detecting sulfonamide antibiotics in milk, is a significant application. These methods help in environmental monitoring and food safety (Adrián et al., 2009).

• Organic Synthesis : Research into the synthesis of various organic compounds, such as the work by Talma et al. (1985), contributes to the development of new materials and chemicals (Talma et al., 1985).